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Context from General CDC7 Research

Although data on Cdc7-IN-19 is unavailable, current research provides context on CDC7 as a target. The

table below summarizes key points from the search results.

Topic Summary from Search Results

CDC7 Function Serine/threonine kinase; forms DDK complex with DBF4; essential for DNA

replication initiation [1] [2].

Inhibitor
Examples

TAK-931, XL413, simurosertib, PHA-767491 are cited; no mention of Cdc7-IN-19

[3] [4] [5].

Selectivity
Challenge

Known CDC7 inhibitors are ATP-competitive, often leading to selectivity issues [4].

Profiling Method Kinase selectivity is determined by profiling against large panels of kinases; %

inhibition or Kd values are common metrics [6].

Based on the general methodology for determining kinase selectivity found in the search results [6], the

conceptual workflow can be summarized as follows:
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Conceptual workflow for kinase inhibitor selectivity profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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